Cas no 1805211-56-6 (Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1805211-56-6
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4855178
• Update Time: 2025-08-04

Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C9H9F3N2O2/c1-16-6(15)3-4-2-5(8(11)12)7(10)9(13)14-4/h2,8H,3H2,1H3,(H2,13,14)
• InChI Key： NJEKNPMSOSBACD-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(CC(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate

Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805211-56-6): A Comprehensive Overview

Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805211-56-6) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C9H9F3N2O2, combines the stability of a pyridine ring with the reactivity imparted by its functional groups, making it a valuable building block in modern organic chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate as a compound of interest. Researchers are particularly drawn to its potential in developing kinase inhibitors and antiviral agents, as the difluoromethyl group can enhance metabolic stability and bioavailability. Recent studies have explored its utility in creating novel heterocyclic compounds with improved pharmacological profiles, aligning with the pharmaceutical industry's focus on targeted therapies.

In the agrochemical sector, Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate has shown promise as a precursor for crop protection agents. The fluorine atoms in its structure contribute to the lipophilicity and membrane permeability of derived compounds, characteristics crucial for effective pest control formulations. This application resonates with current agricultural challenges, where there's increasing demand for environmentally friendly pesticides with reduced ecological impact.

The synthesis of Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate typically involves multi-step reactions starting from commercially available pyridine derivatives. Key steps often include selective fluorination, esterification, and amination processes, with careful control of reaction conditions to maintain the integrity of the sensitive difluoromethyl group. Recent advancements in flow chemistry have improved the scalability of its production, addressing one of the frequent queries from researchers about large-scale synthesis of fluorinated intermediates.

Analytical characterization of Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's 19F NMR spectrum is particularly distinctive, providing clear evidence of the difluoromethyl and fluoro substituents. These analytical methods are crucial for quality control, especially when the compound is used in pharmaceutical development, where purity standards are exceptionally high.

From a commercial perspective, Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate has seen steady market growth, driven by the expanding fluorochemicals industry. Suppliers often highlight its availability in both research quantities and bulk scales, catering to different customer needs. The compound's price point reflects the complexity of its synthesis and the specialized handling required for fluorinated building blocks, factors that potential buyers frequently inquire about.

Storage and handling of Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate require standard laboratory precautions. It is typically recommended to store the compound in cool, dry conditions, protected from moisture and light to maintain stability. These practical considerations are often searched by laboratory technicians and process chemists working with this material.

Looking forward, the applications of Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate are expected to expand as research into fluorine-containing pharmaceuticals continues to grow. Its structural features make it particularly valuable for medicinal chemistry applications where the introduction of fluorine can modulate biological activity. The compound's versatility ensures it will remain relevant in both academic and industrial research settings for years to come.

For researchers interested in fluorinated pyridine derivatives, Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate represents an important reference compound. Its well-characterized properties and established synthetic routes make it a valuable tool for exploring structure-activity relationships in drug design. The compound's unique combination of amino, ester, and fluorine functionalities offers multiple points for further chemical modification, enabling the creation of diverse molecular architectures.

In conclusion, Methyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS No. 1805211-56-6) stands as a significant compound in contemporary organic and medicinal chemistry. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the broad utility of fluorinated heterocycles in modern science. As research into fluorine chemistry progresses, this compound will likely continue to play a pivotal role in the development of new bioactive molecules addressing current and future challenges in human health and agriculture.